N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide

• IUPAC Name: N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide
• InChI: InChI=1S/C16H12F2N2O2S/c1-9-3-2-4-10(7-9)14(21)20-16-19-12-6-5-11(22-15(17)18)8-13(12)23-16/h2-8,15H,1H3,(H,19,20,21)
• InChI Key: YFDJZIJWJKYJBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC(F)F
• Molecular Formula: C16H12F2N2O2S
• Molecular Weight: 334.3 g/mol

Description

N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide (DBT-10) is a small molecule compound that has been synthesized and studied for its potential use in scientific research. DBT-10 has been found to have a variety of biochemical and physiological effects, and its mechanism of action is still being investigated. In

Mechanism of Action

The mechanism of action of N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide is still being investigated, but it is believed to involve the modulation of several signaling pathways in the brain. N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has been found to increase the levels of several neurotransmitters, including acetylcholine and dopamine, which are important for cognitive function.
Biochemical and Physiological Effects:
N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has been found to have a variety of biochemical and physiological effects. It has been shown to improve learning and memory in animal models, and to protect against oxidative stress and inflammation. N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has also been found to increase the activity of several enzymes involved in energy metabolism, suggesting that it may have potential applications in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has several advantages for use in lab experiments. It is a small molecule compound that can easily cross the blood-brain barrier, making it a potential candidate for treating neurological disorders. N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide is also stable and can be easily synthesized in large quantities. However, there are also limitations to its use in lab experiments. N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has not yet been tested in human clinical trials, and its long-term safety and efficacy are still unknown.

Future Directions

There are several future directions for research on N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide. One potential direction is to investigate its potential use in treating metabolic disorders such as diabetes and obesity. Another direction is to further explore its mechanism of action and its potential applications in treating neurological disorders. N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide may also have potential applications in other areas of research, such as cancer and inflammation. Further research is needed to fully understand the potential of N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide and its limitations.

Scientific Research Applications

N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and to improve cognitive function in animal models. N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-3-methylbenzamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.